5-carbamoyl-1H-imidazol-4-yl-1-adamantanecarboxylate

• CAS RN: 66148-57-0
• Molecular Formula: C15H19N3O3
• Molecular Weight: 289.33 g/mol
• IUPAC Name: (5-carbamoyl-1H-imidazol-4-yl) adamantane-1-carboxylate
• InChI: InChI=1S/C15H19N3O3/c16-12(19)11-13(18-7-17-11)21-14(20)15-4-8-1-9(5-15)3-10(2-8)6-15/h7-10H,1-6H2,(H2,16,19)(H,17,18)
• InChI Key: HKEMXZXNABJZPE-UHFFFAOYSA-N
• SMILES: C1C2CC3CC1CC(C2)(C3)C(=O)OC4=C(NC=N4)C(=O)N
• synonyms: 5-carbamoyl-1H-imidazol-4-yl-1-adamantanecarboxylate; SL 1233; SL-1233

Description

5-carbamoyl-1H-imidazol-4-yl-1-adamantanecarboxylate, also known as 5-carbamoyl-1H-imidazol-4-yl-1-adamantanecarboxylate, is a useful research compound. Its molecular formula is C15H19N3O3 and its molecular weight is 289.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of 1-adamantanecarbonylchloride (2.980 g) in pyridine (26 ml) was added 4-carbamoylimidazolium-5-olate (1.271 g) and the reaction temperature was kept at 40°-43° C. for 4 hours. Unreacted starting material was recovered by filtration (210 mg). The filtrate was concentrated under reduced pressure. To the residue was added ethyl acetate (30 ml) and water (30 ml), and stirred at room temperature for 1 hour. The insoluble solid was filtered and washed with ethyl acetate to give almost pure 5-carbamoyl-1H-imidazol-4-yl 1-adamantanecarboxylate (1.602 g, α form, m.p. 207°-209° C. (dec.)).

Synthesis routes and methods II

Procedure details

To a suspension of 4-carbamoylimidazolium-5-olate (1.016 g) in dimethylformamide (20 ml) was added triethylamine (1.942 g) at 0°-5° C. and then 1-adamantanecarbonylchloride (3.50 g) in dimethylformamide (20 ml) dropwisely over 24 minutes. The reaction mixture was stirred at 0°-5° C. for 23 hours. The solvent was removed under reduced pressure. To the residue was added ethyl acetate (20 ml) and water (20 ml), and stirred at room temperature for 1 hour. The insoluble solid was filtered and washed with ethyl acetate to give almost pure 5-carbamoyl-1H-imidazol-4-yl 1-adamantanecarboxylate (1.5 g, α form, m.p. 206.5°-207.5° C. (dec.)), which was washed thoroughly with ethyl acetate to give pure product, α form, m.p. 211° C. (dec.).